Cas no 349128-48-9 (N-benzyl-N-ethyl-2-fluorobenzamide)
349128-48-9 structure
Product Name:N-benzyl-N-ethyl-2-fluorobenzamide
CAS No:349128-48-9
MF:C16H16FNO
MW:257.30274772644
CID:2950909
PubChem ID:3814668
Update Time:2024-11-01
N-benzyl-N-ethyl-2-fluorobenzamide Chemical and Physical Properties
Names and Identifiers
-
- N-苄基-N-乙基-2-氟苯甲酰胺
- N-benzyl-N-ethyl-2-fluorobenzamide
- 349128-48-9
- AKOS008921644
-
- MDL: MFCD01214066
- Inchi: 1S/C16H16FNO/c1-2-18(12-13-8-4-3-5-9-13)16(19)14-10-6-7-11-15(14)17/h3-11H,2,12H2,1H3
- InChI Key: NLQLNUGRDAEPRT-UHFFFAOYSA-N
- SMILES: FC1C=CC=CC=1C(N(CC)CC1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 257.121592296g/mol
- Monoisotopic Mass: 257.121592296g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 289
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 20.3
Experimental Properties
- Density: 1.1±0.1 g/cm3
- Boiling Point: 407.6±38.0 °C at 760 mmHg
- Flash Point: 200.3±26.8 °C
- Vapor Pressure: 0.0±1.0 mmHg at 25°C
N-benzyl-N-ethyl-2-fluorobenzamide Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
N-benzyl-N-ethyl-2-fluorobenzamide Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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